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Compound of Interest

Compound Name: L-METHIONINE (13C5,D8,15N)

Cat. No.: B1579928

Get Quote

Executive Safety Summary & Immediate Action
CRITICAL DISTINCTION: L-Methionine (

) is a stable isotope-labeled compound. It is NON-RADIOACTIVE.

Unlike

-Methionine or

-Methionine used in traditional radiolabeling, this compound does not spontaneously decay and
emits no ionizing radiation. Therefore, it must not be disposed of in radioactive waste
containers. Doing so incurs unnecessary regulatory costs and complicates waste stream
verification.

However, despite its low toxicity profile, this substance must be handled as Chemical Waste in

a research setting to maintain Good Laboratory Practice (GLP) and prevent environmental

accumulation or drain clogging.
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Property Specification

Compound Name
L-Methionine (

)

CAS Number (Unlabeled) 63-68-3 (Generic L-Methionine)

Physical State White to off-white crystalline powder

GHS Classification
Not classified as hazardous (OSHA HCS 2012 /

EC 1272/2008)

Primary Hazard
Nuisance dust; potential mild respiratory/eye

irritant.

Radioactivity NONE (Stable Isotope)

Pre-Disposal Assessment: The Decision Matrix
Before disposing of the material, you must characterize the waste matrix. The presence of

stable isotopes does not alter the chemical toxicity of the methionine, but the solvent or

biological medium it is dissolved in dictates the disposal path.

Workflow Logic
The following decision tree illustrates the segregation logic required to maintain compliance

with RCRA (Resource Conservation and Recovery Act) and local EHS standards.
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Waste Identification:
L-Methionine (13C5, D8, 15N)

What is the physical state?

Solid / Powder
(Pure or Spilled) Liquid / Solution

Solid Chemical Waste
(Non-Hazardous Label)

Bag & Tag

Is it mixed with
hazardous solvents?

Is it in biological
media (Cells/Bacteria)?

Aqueous

YES
(e.g., Acetonitrile, Methanol)

HPLC Waste

NO
(Buffers, Water)

Pure Buffer

Biological Waste
(BSL-1/BSL-2)

Cell Culture

Organic Solvent Waste
(Halogenated/Non-Halogenated)

Aqueous Waste*
(Check Local EHS)

pH 6-10 Only

Autoclave ->
Biohazard Waste

Click to download full resolution via product page

Figure 1:Disposal decision tree for stable isotope-labeled L-Methionine. Note that "Aqueous

Waste" often defaults to liquid chemical waste in strict zero-discharge facilities.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Substance)
Applicability: Expired inventory, contaminated powder, or spill cleanup materials.

Although L-Methionine is non-toxic, "white powders" in a laboratory setting must never be

discarded in regular trash to avoid janitorial concern and potential chemical reactions in

compactors.

Containment: Transfer the powder into a screw-top high-density polyethylene (HDPE) jar or

a heavy-duty clear plastic zip-lock bag designated for chemical waste.

Labeling: Affix a hazardous waste tag.

Constituents: Write "L-Methionine (Stable Isotope Labeled)."

Hazard Checkbox: Mark "Non-Hazardous" or "Irritant" depending on your institution's

specific interpretation of the SDS [1].

Accumulation: Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Liquid Waste (Solvent Mixtures)
Applicability: HPLC effluent (e.g., mixed with Acetonitrile/Water/Formic Acid) or extraction

layers.

In metabolic profiling (Metabolomics), this compound is often analyzed via LC-MS. The solvent

dictates the hazard.

Segregation: Do not mix halogenated solvents (e.g., Chloroform) with non-halogenated

solvents (e.g., Methanol, Acetonitrile) unless permitted by your waste contractor.

Collection: Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").

Documentation: On the waste tag, list "L-Methionine" as a trace contaminant (<1%). The

primary hazard classification will be driven by the organic solvent (Flammable/Toxic) [2].

Protocol C: Biological Waste (SILAC/Metabolic Labeling)
Applicability: Used cell culture media or cell lysates containing the isotope.
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Deactivation: If the methionine was used in cell culture (e.g., SILAC media), the primary

hazard is biological, not chemical.

Treatment: Add bleach (10% final concentration) for 20 minutes OR autoclave at 121°C for

30 minutes.

Disposal: Once deactivated, the liquid can typically be drain-disposed with copious water,

provided no other hazardous chemicals (like lysis buffer inhibitors) are present. If inhibitors

were added, treat as Liquid Chemical Waste.

Container Handling & RCRA Compliance
The high cost of

isotopes often leads to researchers attempting to recover every milligram. However, once a vial
is deemed "empty," it falls under specific regulatory definitions.

The "RCRA Empty" Standard
Under EPA 40 CFR 261.7, a container is considered "RCRA Empty" if:

All wastes have been removed that can be removed using standard practices (pouring,

pumping, aspirating).

No more than 2.5 centimeters (1 inch) of residue remains on the bottom [3].

Recommended Vials Protocol
Triple Rinse: Rinse the glass vial three times with a small volume of solvent (water or

methanol) to ensure all valuable isotope is recovered for use or removed.

Deface Labels: Use a marker to cross out the chemical name and any barcodes. This

prevents the empty vial from being mistaken for a mislaid sample.

Glass Disposal: Place the rinsed, uncapped vial in the "Broken Glass/Sharps" container, not

the general trash.

Scientific Rationale & Troubleshooting
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Why not drain disposal for pure aqueous solutions? While L-Methionine is biodegradable and

non-toxic, many research institutions operate under "Zero Discharge" permits. Pouring amino

acids down the drain increases the Biological Oxygen Demand (BOD) of the wastewater. High

BOD can trigger fines from municipal water treatment authorities. Always default to a liquid

chemical waste container unless explicitly authorized by your EHS officer.

Troubleshooting Spills:

Scenario: 500mg of powder dropped on the floor.

Action: Do not use a vacuum (generates dust). Wet a paper towel with water, wipe up the

powder to create a paste, and dispose of the towel in the Solid Chemical Waste bin. Wear

nitrile gloves and standard lab coat.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/rcra-empty-containers
https://www.benchchem.com/product/b1579928/docs#safe-disposal-and-handling-protocol-l-methionine
https://www.benchchem.com/product/b1579928/docs#safe-disposal-and-handling-protocol-l-methionine
https://www.benchchem.com/product/b1579928/docs#safe-disposal-and-handling-protocol-l-methionine
https://www.benchchem.com/product/b1579928/docs#safe-disposal-and-handling-protocol-l-methionine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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